ethyl {5-[(5-chloro-2-thienyl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate

• IUPAC Name: ethyl 2-[(5E)-5-[(5-chlorothiophen-2-yl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetate
• InChI: InChI=1S/C12H10ClNO4S2/c1-2-18-10(15)6-14-11(16)8(20-12(14)17)5-7-3-4-9(13)19-7/h3-5H,2,6H2,1H3/b8-5+
• InChI Key: XBBIVEKSWLFRQR-VMPITWQZSA-N
• Canonical SMILES: CCOC(=O)CN1C(=O)C(=CC2=CC=C(S2)Cl)SC1=O
• Isomeric SMILES: CCOC(=O)CN1C(=O)/C(=C\C2=CC=C(S2)Cl)/SC1=O
• Molecular Formula: C12H10ClNO4S2
• Molecular Weight: 331.8 g/mol

Description

Ethyl {5-[(5-chloro-2-thienyl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate is a chemical compound that belongs to the class of thiazolidinone derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the fields of medicinal chemistry and drug discovery.

Scientific Research Applications

Ethyl {5-[(5-chloro-2-thienyl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate has been studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit antimicrobial, antifungal, and anti-inflammatory activities. It has also been investigated for its potential as an anticancer agent. In addition, the compound has been used as a starting material for the synthesis of other thiazolidinone derivatives with improved pharmacological properties.

Mechanism of Action

The mechanism of action of ethyl {5-[(5-chloro-2-thienyl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate is not fully understood. However, it is believed to exert its pharmacological effects through the inhibition of enzymes involved in various metabolic pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, the compound has been shown to exhibit antimicrobial and antifungal activities.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl {5-[(5-chloro-2-thienyl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate in lab experiments include its high potency, selectivity, and relatively low toxicity. The compound is also readily available and can be synthesized in large quantities. However, the limitations of using this compound include its poor solubility in aqueous solutions and its instability under certain conditions.

Future Directions

There are several future directions for the study of ethyl {5-[(5-chloro-2-thienyl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate. One potential direction is the development of more potent and selective derivatives with improved pharmacological properties. Another direction is the investigation of the compound's potential as a therapeutic agent for various diseases, including cancer, inflammation, and infectious diseases. Additionally, the compound could be used as a tool in biochemical and physiological studies to elucidate the mechanisms of various metabolic pathways.

Synthesis Methods

The synthesis of ethyl {5-[(5-chloro-2-thienyl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate involves the condensation of 5-chloro-2-thiophenecarboxaldehyde with ethyl cyanoacetate in the presence of ammonium acetate and acetic acid. The resulting product is then treated with thiosemicarbazide and acetic anhydride to yield the final compound. The synthesis method has been optimized to ensure high yield and purity of the product.